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Compound of Interest

Compound Name: 7-Troc-Paclitaxel

CAS No.: 114915-17-2

Cat. No.: B1664204 Get Quote

Executive Summary
7-Troc-Paclitaxel is a semi-synthetic taxane derivative primarily utilized as a high-value

intermediate in the synthesis of novel taxoids.[1] By protecting the C-7 hydroxyl position with a

2,2,2-trichloroethoxycarbonyl (Troc) group, researchers can selectively modify the C-10 or C-13

positions without competing reactions.[1] However, its potent cytotoxic nature and specific

chemical instability (base-sensitivity) require rigorous handling protocols.[1] This guide outlines

the best practices for maintaining compound integrity and ensuring operator safety.

Physicochemical Profile
Understanding the physical properties of 7-Troc-Paclitaxel is the first step in designing a safe

handling protocol.[1]
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Property Specification Notes

Chemical Name

7-(2,2,2-

Trichloroethoxycarbonyl)paclita

xel

CAS Number 114915-17-2

Molecular Formula C₅₀H₅₂Cl₃NO₁₆

Molecular Weight ~1029.3 g/mol

Significantly heavier than

Paclitaxel (853.9 g/mol ) due to

the Troc group.[1]

Appearance
White to off-white crystalline

powder

Solubility

DMSO (>25 mg/mL),

Chloroform, Ethyl Acetate,

Methanol

Avoid: Water (insoluble),

Diethyl Ether (low solubility).[1]

Stability Acid-stable; Base-labile

The Troc group is stable in

mild acid but the taxane ring is

sensitive to basic hydrolysis.[1]

Protection C-7 Hydroxyl

Removable via Zinc/Acetic

Acid (Zn/AcOH) reduction.[1]

[2]

Risk Assessment & Safety Mechanisms
The "Why" Behind the Protocol: 7-Troc-Paclitaxel is a mitotic inhibitor.[1][3][4] Like its parent

compound, it stabilizes microtubules, preventing depolymerization during cell division.[4][5]

This arrests cells in the G2/M phase, leading to apoptosis.

Hazard Class: Cytotoxic, Reproductive Toxin, Irritant.

Primary Routes of Exposure: Inhalation (powder), Dermal Absorption (solution), Accidental

Injection.[1]
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Critical Warning: The Troc group increases lipophilicity compared to native Paclitaxel,

potentially enhancing dermal absorption rates in organic solvents like DMSO.

Mandatory PPE (Personal Protective Equipment)[1][6]
Respiratory: N95/P100 respirator if handling powder outside a hood (strongly discouraged).

[1] Work inside a Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.[1]

Dermal: Double-gloving is required.[1]

Inner Layer: Latex or Nitrile.

Outer Layer: Nitrile (minimum 5 mil thickness).[1]

Reasoning: Taxanes can permeate standard latex; double-gloving creates a breakthrough

buffer.[1]

Ocular: Chemical splash goggles.

Storage Protocols
Improper storage leads to hydrolysis of the ester side chains or epimerization of the taxane

ring.

A. Long-Term Storage (Solid State)[1]
Temperature: -20°C (Standard) or -80°C (Optimal).

Atmosphere: Desiccated.[5] Moisture initiates hydrolysis.

Container: Amber glass vials with Teflon-lined caps.

Shelf Life: >2 years if strictly maintained at -20°C in the dark.[1]

B. Working Solutions (Solubilized)
Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) is preferred.[1]

Stability:
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4°C: Stable for ~2 weeks.

−20°C: Stable for ~3 months.[5]

Freeze/Thaw: Limit to <3 cycles. Aliquot immediately after solubilization.

Precaution: Do not store in plastic containers (PVC) for extended periods if using excipients

like Cremophor EL, as taxanes can leach plasticizers.[1] For pure DMSO stocks,

polypropylene (PP) or glass is acceptable.[1]

Handling & Solubilization Workflow
This protocol ensures maximum solubility while minimizing operator exposure.

Step-by-Step Methodology
Acclimatization: Remove the vial from the freezer and allow it to equilibrate to room

temperature (approx. 15-30 mins) before opening.

Causality: Opening a cold vial condenses atmospheric moisture onto the hygroscopic

powder, accelerating degradation.

Weighing: Use an anti-static gun if available, as taxane powders are static-prone.[1] Weigh

inside the fume hood using a draft shield.

Solvent Addition: Add Anhydrous DMSO to the vial.

Dissolution: Vortex gently for 30 seconds. If particulates remain, sonicate in a water bath for

5 minutes at ambient temperature.

Note: Do not heat above 40°C.

Aliquoting: Dispense into single-use volumes to avoid freeze-thaw degradation.

Visualization: Safe Solubilization Logic
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Caption: Workflow for solubilizing 7-Troc-Paclitaxel, prioritizing moisture control and

compound stability.

Synthetic Context: The Troc Utility
For researchers using 7-Troc-Paclitaxel as an intermediate, understanding the orthogonality of

the protecting group is vital.[1] The Troc group protects the C-7 hydroxyl, allowing modifications

at C-10 or C-13 (e.g., esterification) without side reactions.[1]

Deprotection Standard: The Troc group is removed using Zinc dust in Acetic Acid/Methanol

(Zn/AcOH/MeOH) at room temperature. This mild reductive cleavage preserves the sensitive

taxane ester linkages.

Visualization: Synthetic Logic
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Caption: The strategic utility of 7-Troc-Paclitaxel in semi-synthesis, highlighting the

protection/deprotection cycle.

Emergency Procedures
In the event of exposure, immediate action is required to mitigate cytotoxic effects.[6]

Skin Contact:

Immediately remove contaminated clothing.
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Wash skin with soap and copious amounts of water for at least 15 minutes.

Note: Do not use ethanol or DMSO to clean skin; these solvents increase skin

permeability and drive the drug deeper into the tissue.

Eye Contact:

Flush with eyewash station (saline or water) for 15 minutes, holding eyelids open.[1] Seek

medical attention immediately.

Spill Cleanup:

Isolate the area.[7]

Wear full PPE (double gloves, gown, mask).[1]

Cover spill with absorbent pads.[3]

Clean area with 10% bleach (sodium hypochlorite) to degrade the taxane structure,

followed by water.

Dispose of all waste as Hazardous Cytotoxic Waste (Incineration required).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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